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Compound of Interest

Compound Name: 2-(Methylsulfonyl)ethanol

Cat. No.: B046698

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for 2-
(Methylsulfonyl)ethanol (CAS No. 15205-66-0), a versatile building block in organic
synthesis. The information is compiled from various safety data sheets (SDS) to ensure a
thorough understanding of its properties and associated hazards, enabling its safe use in a
laboratory setting.

Chemical Identification

Parameter Information

Chemical Name 2-(Methylsulfonyl)ethanol

2-Hydroxyethyl methyl sulfone, 2-

Methanesulfonylethanol, 2-

Synonyms
Methanesulfonylethan-1-ol, 2-Methylsulfonyl
ethyl alcohol

CAS Number 15205-66-0[1]

Molecular Formula C3Hs0sS[2][3]

Molecular Weight 124.16 g/mol [2][3]

Structure CS(=0)(=0)CCOJ2][3]
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Physical and Chemical Properties

The physical and chemical properties of 2-(Methylsulfonyl)ethanol are summarized in the

table below. This data is crucial for understanding its behavior under various laboratory

conditions.

Property

Value

Reference

Physical State

White to almost white solid or

clear yellow liquid

[2]

Appearance Yellow Liquid [1][4]

Odor Stench [1114]

Melting Point 31-33°C/87.8-91.4°F [1][5][6]

Boiling Point 148 - 149 °C / 298.4 - 300.2 °F  [1][5][6]

Flash Point >110°C/>230°F [1]

Density 1.33 g/cm3 [2]
Soluble in water. Slightly

Solubility soluble in chloroform and ethyl  [2][6]
acetate.

pKa 13.61 + 0.10 (Predicted) [61[7]

Hazard Identification and Toxicological Information

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), this
chemical is not considered hazardous.[1] However, it is essential to handle it with care as with

all laboratory chemicals.

» Acute Toxicity: No acute toxicity information is available for this product.[1][4]

e Irritation: No information available.[1]

o Sensitization: No information available.[1]
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o Carcinogenicity: The carcinogenicity of this substance has not been evaluated by major
regulatory agencies.[1]

e Hazards not otherwise classified (HNOC): None identified.[1] A notable characteristic is its
"stench" odor.[1][4]

Safe Handling and Storage

Proper handling and storage are paramount to ensure safety in the laboratory.

Handling:

Avoid contact with skin and eyes.[1][4]

Do not breathe mist, vapors, or spray.[1][4]

Ensure adequate ventilation.[1]

Wash hands thoroughly after handling.[8]

Storage:

Keep in a dry, cool, and well-ventilated place.[1][4]

Keep container tightly closed.[1][4]

Store at ambient temperatures.[7][9] Some sources recommend storage at 2°C - 8°C.[3]

Incompatible Materials: Strong oxidizing agents.[1]
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Workflow for Safe Handling and Storage

Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles)

'

Ensure Adequate Ventilation
(Fume Hood)

Handling

Handle chemical, avoiding contact
with skin and eyes and inhalation
of vapors.

Sto%tge \iost-HandIing

Store in a tightly closed container in a
cool, dry, well-ventilated area away
from incompatible materials.

Wash hands and exposed skin
thoroughly after handling.

Dispose of waste according to
institutional protocols.
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First-Aid Procedures for Exposure

Skin Contac/ Inhalation / Ingestion

Wash with soap and water Move to fresh air Rinse mouth with water
\
I%;g Contact
Remove contaminated clothing Give artificial respiration if not breathing Rinse with water for 15 mins

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 2-
(Methylsulfonyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046698#2-methylsulfonyl-ethanol-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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